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Introduction

Strontium-90 (⁹⁰Sr), a beta-emitting radionuclide with a half-life of 29 years, is a significant

fission product found in spent nuclear fuel and radioactive waste.[1] Its mobility in groundwater

and uptake in the food chain, primarily through milk, make its detection crucial for

environmental monitoring and ensuring food safety.[1][2] Liquid Scintillation Counting (LSC) is a

widely used and highly sensitive technique for the quantification of ⁹⁰Sr. This document

provides detailed application notes and protocols for the determination of ⁹⁰Sr in various

samples using LSC, intended for researchers, scientists, and drug development professionals.

The primary methods for ⁹⁰Sr determination by LSC involve either the direct measurement of

⁹⁰Sr after chemical separation or, more commonly, the measurement of its high-energy beta-

emitting daughter, Yttrium-90 (⁹⁰Y), which reaches secular equilibrium with ⁹⁰Sr in about three

weeks.[3] The measurement of ⁹⁰Y can be performed using conventional liquid scintillation with

an organic cocktail or through Čerenkov counting, which detects the electromagnetic radiation

emitted by high-energy beta particles in an aqueous solution without a scintillator.[1][4]

Quantitative Data Summary
The performance of various methods for ⁹⁰Sr detection using liquid scintillation counting is

summarized below. These values are influenced by factors such as sample size, counting time,

and the specific instrumentation used.
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Parameter Method Sample Matrix Value Reference

Minimum

Detectable

Concentration

(MDC) / Activity

(MDA)

Čerenkov

Counting (after

DGA/TRU resin

separation)

Food 0.08 Bq/kg [5]

Čerenkov

Counting (after

DGA/TRU resin

separation)

Food ~0.09 Bq/kg [6]

Organic Cocktail

LSC (with crown-

ether resin)

Environmental
Lower MDA than

Čerenkov
[7]

LSC Soil & Sediment 0.33 Bq/kg [8]

LSC (with Sr-

resin)
Milk (1 L sample) 0.012 Bq/L [2]

LSC (with Sr-

resin)

Milk (300 mL

sample)
0.20 Bq/L [2]

LSC (with Sr

Resin)

Low/Intermediate

Level Waste
6.0 x 10⁻⁴ Bq/g [9]

Limit of

Quantification

(LOQ)

Čerenkov

Counting (after

DGA/TRU resin

separation)

Food 0.32 Bq/kg [5]

LSC (after

coprecipitation

and Sr.Spec

separation)

Infant Formula 0.5 Bq/kg [10]

Chemical Yield /

Recovery

DCH₁₈C₆-

Cl₂CHCHCl₂

Liquid-Liquid

Extraction

Soil & Plant 70-85% [4]
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Yttrium Oxalate

Precipitation
Marine Sediment 65-85% [3]

Čerenkov

Counting (after

DGA/TRU resin

separation)

Food ~80% [5]

Double

Chromatographic

Extraction (Sr

Resin)

Aqueous >96%

Sr Resin

Extraction

Chromatography

Low/Intermediate

Level Waste
60-90% [9]

Counting

Efficiency

Čerenkov

Counting
Food 53% [5]

Čerenkov

Counting
Aqueous 40-60% (for ⁸⁹Sr) [11]

β-Liquid

Scintillation

Counting

Marine Sediment 69% [3]

Accuracy &

Precision

Čerenkov

Counting (after

DGA/TRU resin

separation)

Food
±10% Accuracy,

10% Precision
[6]

Čerenkov

Counting (after

DGA/TRU resin

separation)

Food

< ±7.2%

Accuracy, <

7.2% Precision

[5]
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Two primary protocols are detailed below: one focusing on the separation of ⁹⁰Sr followed by

LSC, and the other on the separation of its daughter, ⁹⁰Y, followed by Čerenkov counting.

Protocol 1: ⁹⁰Sr Determination in Water/Milk via
Extraction Chromatography and LSC
This protocol is adapted for samples like water or milk and utilizes Sr-specific extraction

chromatography to isolate ⁹⁰Sr before direct LSC analysis.

1. Sample Preparation:

For water samples, acidify with HNO₃. For milk, larger volumes (e.g., 1 L) may be required to

achieve low detection limits.[2]

Add a known amount of stable Strontium carrier or ⁸⁵Sr tracer to the sample for chemical

yield determination.

For milk, ashing in a muffle furnace is a common preliminary step to remove organic matter.

[5]

2. Strontium Separation using Sr Resin:

Condition a pre-packed Sr-resin column (e.g., Eichrom Sr Resin) with 8M HNO₃.[2]

Load the prepared sample solution onto the column.

Wash the column with 3M HNO₃ to remove interfering elements.[2]

To prevent quenching effects in the LSC cocktail, rinse the column with a small volume of

distilled water.[2]

Elute the retained Strontium from the column with distilled water or 0.05N HNO₃ directly into

a 20 mL glass scintillation vial.[2][10]

3. Liquid Scintillation Counting:

Add an appropriate volume of a high-efficiency liquid scintillation cocktail (e.g., Ultima Gold

LLT) to the vial containing the eluted Strontium.[2]
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Allow the sample to dark-adapt in the liquid scintillation counter for at least one hour to

reduce chemiluminescence.

Count the sample for a sufficient time (e.g., 60 minutes or longer) to achieve the desired

statistical precision.[2]

A blank sample, prepared using distilled water instead of the sample, should be counted

under the same conditions to determine the background count rate.[2]

The ⁹⁰Sr activity is determined. If ⁸⁹Sr is present, a second count after the ingrowth of ⁹⁰Y

(e.g., after 21 days) can be used to distinguish the two isotopes.[2]

Protocol 2: ⁹⁰Sr Determination in Food/Environmental
Samples via ⁹⁰Y Separation and Čerenkov Counting
This protocol is widely applicable to various sample types and relies on the separation of ⁹⁰Y

from ⁹⁰Sr, followed by Čerenkov counting. This method is advantageous as it avoids organic

waste and chemical quench.[4][12]

1. Sample Preparation and Ashing:

Homogenize and weigh the sample (e.g., 250 g of food).[5]

Dry the sample in an oven and then ash it in a muffle furnace to remove organic matter.[12]

Dissolve the resulting ash in hydrochloric acid (e.g., 1M HCl).[12]

2. Yttrium-90 Separation:

Ensure that ⁹⁰Sr and ⁹⁰Y are in secular equilibrium (wait at least 2-3 weeks after any initial

separation).

Add a known amount of stable Yttrium carrier to the dissolved ash solution for chemical yield

determination.[12]

Adjust the pH of the solution to 1.0-1.2.[12]
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Perform a solvent extraction using 10% HDEHP in toluene to selectively extract ⁹⁰Y into the

organic phase, leaving Strontium and other ions in the aqueous phase.[12]

Back-extract the ⁹⁰Y from the organic phase into 3M nitric acid.[12]

Precipitate Yttrium as a hydroxide, which is then redissolved in concentrated nitric acid.[12]

Alternative Separation: For enhanced purity, especially in the presence of other energetic

beta emitters, a chromatographic separation using DGA and/or TRU resins can be

employed.[5][6] The ⁹⁰Y is selectively extracted by the DGA resin from a strong HNO₃

solution, washed, and then stripped using a dilute acid like 0.5M HCl.[5]

3. Čerenkov Counting:

Transfer the final purified ⁹⁰Y solution into a 20 mL polyethylene liquid scintillation vial.[5]

Place the vial in the liquid scintillation counter. No scintillation cocktail is added.

Count the sample for a predetermined time (e.g., 100 minutes).[5]

Prepare and count a blank vial containing the same acid matrix to determine the background

radiation.[12]

The counting efficiency must be determined using a standard ⁹⁰Sr/⁹⁰Y solution of known

activity processed through the same chemical procedure.[12]

4. Yield Determination:

After counting, the amount of recovered Yttrium carrier is determined, typically by titration or

by X-ray fluorescence (XRF) analysis, to calculate the chemical yield of the separation

process.[5][12]
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Experimental Workflow: ⁹⁰Y Separation and Čerenkov
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Caption: Workflow for ⁹⁰Sr analysis via ⁹⁰Y separation and Čerenkov counting.
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Decision Pathway: Selecting a ⁹⁰Sr Analysis Method
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Caption: Decision tree for selecting an appropriate ⁹⁰Sr LSC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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